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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3'-Fluoroacetophenone, with a specific focus on its boiling point. This document is intended to

serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and organic synthesis.

Introduction to 3'-Fluoroacetophenone
3'-Fluoroacetophenone is an aromatic ketone that serves as a crucial intermediate in the

synthesis of various organic compounds, particularly in the pharmaceutical and agrochemical

industries.[1] Its chemical structure consists of an acetophenone molecule substituted with a

fluorine atom at the meta-position of the phenyl ring. The presence of the fluorine atom can

significantly influence the molecule's physical and chemical properties, including its boiling

point, reactivity, and biological activity.

Physicochemical Data of 3'-Fluoroacetophenone
A summary of the key physicochemical properties of 3'-Fluoroacetophenone is presented in

the table below for easy reference and comparison.
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Property Value Reference

CAS Number 455-36-7 [1][2][3]

Molecular Formula C8H7FO [1][3]

Molecular Weight 138.14 g/mol [1][2][3]

Boiling Point 81 °C at 9 mmHg [1][2][4][5]

94-95 °C at 13 mmHg [2][5]

Melting Point -3 °C [1]

Density 1.126 g/mL at 25 °C [1][2][4]

Refractive Index (n20/D) 1.509 [1][2][4]

Flash Point 81 °C (177.8 °F) - closed cup [1][2][4][6]

Appearance
Clear colorless to light yellow

liquid
[1]

Solubility Slightly soluble in water [1][7]

InChI Key
HCEKGPAHZCYRBZ-

UHFFFAOYSA-N
[1][3][4]

SMILES String CC(=O)c1cccc(F)c1 [2][4]

Experimental Protocol: Determination of Boiling
Point
The boiling point of a liquid is a critical physical property that is often determined experimentally

through distillation. The following is a generalized protocol for the determination of the boiling

point of a liquid compound such as 3'-Fluoroacetophenone at reduced pressure.

Objective: To determine the boiling point of 3'-Fluoroacetophenone under vacuum.

Materials:

3'-Fluoroacetophenone sample
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Round-bottom flask

Distillation head (Claisen adapter or similar)

Condenser

Receiving flask

Thermometer or temperature probe

Heating mantle

Vacuum source (e.g., vacuum pump)

Manometer

Boiling chips or magnetic stir bar

Ice bath

Procedure:

Apparatus Setup:

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all

glassware is clean and dry.

Place a sample of 3'-Fluoroacetophenone into the round-bottom flask, adding boiling

chips or a magnetic stir bar to ensure smooth boiling.

Position the thermometer bulb just below the side arm of the distillation head to accurately

measure the temperature of the vapor that is distilling.

Connect the condenser to a cold water source.

Connect the vacuum source to the vacuum adapter on the receiving flask.

Place a manometer in the system to monitor the pressure.
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Distillation:

Begin circulating cold water through the condenser.

Slowly apply the vacuum to the system, reducing the pressure to the desired level (e.g., 9

mmHg).

Once the desired pressure is stable, begin heating the sample in the round-bottom flask

using the heating mantle.

Heat the liquid to a gentle boil.

Observe the condensation ring as it rises through the distillation head.

Record the temperature at which the liquid is consistently condensing and dripping into the

receiving flask. This temperature is the boiling point at the recorded pressure.

Post-Distillation:

Once the distillation is complete, turn off the heating mantle and allow the apparatus to

cool.

Slowly and carefully release the vacuum before disconnecting the components.

Visualizations
The following diagrams illustrate key processes related to 3'-Fluoroacetophenone.
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Caption: Workflow for Experimental Boiling Point Determination.
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A known application of 3'-Fluoroacetophenone is its bioreduction. For instance, it has been

reported to undergo bioreduction by cells of Aspergillus terreus.[4] This process can be

visualized as a simple transformation pathway.
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Caption: Bioreduction of 3'-Fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146931#3-fluoroacetophenone-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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